Cas no 254427-41-3 (2-Amino-3-methyl-3-phenylbutan-1-ol)

• Product Name: 2-Amino-3-methyl-3-phenylbutan-1-ol
• CAS No: 254427-41-3
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 5739501
• PubChem ID: 18388025
• Update Time: 2023-11-10

2-Amino-3-methyl-3-phenylbutan-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzenepropanol, β-amino-γ,γ-dimethyl-
• EN300-1860745
• SCHEMBL1527178
• 2-amino-3-methyl-3-phenyl-1-butanol
• 254427-41-3
• QZGBUSZLZMARSU-UHFFFAOYSA-N
• 2-amino-3-methyl-3-phenylbutan-1-ol
• 2-Amino-3-methyl-3-phenylbutan-1-ol

• Inchi： 1S/C11H17NO/c1-11(2,10(12)8-13)9-6-4-3-5-7-9/h3-7,10,13H,8,12H2,1-2H3
• InChI Key： QZGBUSZLZMARSU-UHFFFAOYSA-N
• SMILES： C1(C(C)(C)C(N)CO)=CC=CC=C1

Computed Properties

• Exact Mass: 179.131014166g/mol
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.029±0.06 g/cm3(Predicted)
• Boiling Point: 314.6±22.0 °C(Predicted)
• pka: 12.71±0.10(Predicted)